(1r,4r)-4-((3,3-Difluoropyrrolidin-1-yl)methyl)cyclohexanamine dihydrochloride

• Molecular Formula: C11H22Cl2F2N2
• Molecular Weight: 291.21 g/mol
• IUPAC Name: 4-[(3,3-difluoropyrrolidin-1-yl)methyl]cyclohexan-1-amine;dihydrochloride
• InChI: InChI=1S/C11H20F2N2.2ClH/c12-11(13)5-6-15(8-11)7-9-1-3-10(14)4-2-9;;/h9-10H,1-8,14H2;2*1H
• InChI Key: XRJWTRVEDOTCHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1CN2CCC(C2)(F)F)N.Cl.Cl

Description

(1r,4r)-4-((3,3-Difluoropyrrolidin-1-yl)methyl)cyclohexanamine dihydrochloride is a chemical compound with potential applications in various scientific fields. This compound features a cyclohexanamine core with a difluoropyrrolidinylmethyl substituent, making it a unique structure for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1r,4r)-4-((3,3-Difluoropyrrolidin-1-yl)methyl)cyclohexanamine dihydrochloride typically involves multiple steps. The process begins with the preparation of the cyclohexanamine core, followed by the introduction of the difluoropyrrolidinylmethyl group. Common reagents used in these reactions include cyclohexanone, pyrrolidine, and fluorinating agents. The reaction conditions often involve controlled temperatures and the use of catalysts to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. Techniques such as continuous flow reactors and automated synthesis systems can be employed to produce the compound in bulk quantities.

Chemical Reactions Analysis

Types of Reactions

(1r,4r)-4-((3,3-Difluoropyrrolidin-1-yl)methyl)cyclohexanamine dihydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Lithium aluminum hydride in anhydrous conditions.

Substitution: Halogenating agents like thionyl chloride or phosphorus tribromide.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield cyclohexanone derivatives, while reduction can produce various amine derivatives.

Scientific Research Applications

(1r,4r)-4-((3,3-Difluoropyrrolidin-1-yl)methyl)cyclohexanamine dihydrochloride has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic properties, such as anti-inflammatory or analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (1r,4r)-4-((3,3-Difluoropyrrolidin-1-yl)methyl)cyclohexanamine dihydrochloride involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• (1r,4r)-4-((3,3-Difluoropyrrolidin-1-yl)methyl)cyclohexanamine hydrochloride
• (1r,4r)-4-((3,3-Difluoropyrrolidin-1-yl)methyl)cyclohexanamine sulfate

Uniqueness

(1r,4r)-4-((3,3-Difluoropyrrolidin-1-yl)methyl)cyclohexanamine dihydrochloride is unique due to its specific difluoropyrrolidinylmethyl substituent, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for specialized applications in research and industry.